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Compound of Interest

Compound Name: (-)-p-Mentha-1,5-diene

Cat. No.: B1215028 Get Quote

Essential Safety and Handling Guide for (-)-p-
Mentha-1,5-diene
For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of (-)-
p-Mentha-1,5-diene (also known as L-phellandrene or α-phellandrene). Adherence to these

procedures is essential for ensuring laboratory safety and operational integrity.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against potential exposure to (-)-p-Mentha-1,5-diene. This substance is a flammable liquid and

vapor, may be fatal if swallowed and enters airways, causes skin irritation, and may cause an

allergic skin reaction.[1][2] The following table summarizes the recommended PPE for handling

this chemical.
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Protection Type Specific Recommendations Rationale & Citations

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

approved standards should be

worn.[1] A face shield may be

necessary for splash-prone

operations.

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Hand Protection

Chemical-resistant gloves

must be worn. While specific

breakthrough times for (-)-p-

Mentha-1,5-diene are not

readily available, multi-purpose

combination respirator

cartridges (type ABEK) are

suggested, which implies that

gloves made of materials like

Butyl rubber or Viton® would

be appropriate for handling.[3]

Always inspect gloves for

integrity before use and use

proper glove removal

technique to avoid skin

contact.[4]

Prevents skin contact, which

can cause irritation and allergic

reactions.[1][2]

Skin and Body Protection

Wear flame-retardant and

antistatic protective clothing.[4]

[5] A lab coat or chemical-

resistant apron should be

worn. In case of a significant

risk of splashing, a chemical-

resistant suit may be required.

Contaminated clothing should

be removed immediately and

washed before reuse.[6][7]

Provides a barrier against

accidental skin exposure and

protects from the flammable

nature of the substance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cdn.prod.website-files.com/65b538f56ea656a1570c8820/6611d6be7f8d7fde2ed10453_Alpha_Phellandrene_(ISO)_SDS_LE.pdf
https://cdn.prod.website-files.com/65b538f56ea656a1570c8820/6611d6be7f8d7fde2ed10453_Alpha_Phellandrene_(ISO)_SDS_LE.pdf
https://www.chemsrc.com/en/cas/99-83-2_965952.html
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/w285609
https://cdn.prod.website-files.com/65b538f56ea656a1570c8820/6611d6be7f8d7fde2ed10453_Alpha_Phellandrene_(ISO)_SDS_LE.pdf
https://www.buyterpenesonline.com/wp-content/uploads/FLPX-SDS-Alpha-Phellandrene-4.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/w285609
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Phellandrene.htm
https://www.sigmaaldrich.com/US/en/sds/aldrich/77429
https://www.vigon.com/product/phellandrene-alpha-fcc/?doc=MSDS/500315_vigon_sds_us_english.pdf&namee=PhellandreneAlphaFCCSDS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection

Use in a well-ventilated area is

crucial.[8] If engineering

controls do not maintain

airborne concentrations below

exposure limits, or if irritation is

experienced, a full-face

respirator with a multi-purpose

combination respirator

cartridge (US) or type ABEK

(EN 14387) respirator filter is

recommended.[3]

Protects against inhalation of

vapors, which may cause

respiratory irritation.[1] May be

fatal if swallowed and enters

airways.[8]

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated area and use only non-sparking tools.[8][9]

Keep away from heat, sparks, open flames, and other ignition sources.[7][8]

Ground and bond containers and receiving equipment to prevent static discharge.[7][8]

Avoid contact with skin and eyes, and avoid breathing vapors.[1]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]

Store locked up.[7][8]

Disposal:

Dispose of contents and container in accordance with local, regional, national, and

international regulations.[7]

This material and its container must be disposed of as hazardous waste.[7]

Do not allow the product to enter drains.[6]
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PPE Selection Workflow
The following diagram outlines the logical workflow for selecting the appropriate PPE when

handling (-)-p-Mentha-1,5-diene.
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Risk Assessment

PPE Selection

Handling & Disposal

Start: Handling
(-)-p-Mentha-1,5-diene

Assess Task-Specific Risks:
- Quantity

- Concentration
- Temperature

- Potential for Splash/Aerosol

Eye Protection:
- Tightly fitting safety goggles
- Face shield for splash risk

Hand Protection:
- Chemical-resistant gloves
(e.g., Butyl rubber, Viton®)

Body Protection:
- Lab coat/apron

- Flame-retardant, antistatic clothing
- Chemical suit for high splash risk

Respiratory Protection:
- Use in well-ventilated area

- Respirator with organic vapor cartridge
(ABEK type) if ventilation is inadequate

Follow Safe Handling Procedures:
- Use non-sparking tools

- Ground equipment
- Avoid ignition sources

Dispose as Hazardous Waste

Click to download full resolution via product page

PPE Selection Workflow for (-)-p-Mentha-1,5-diene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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